molecular formula C6H6N2O4S B6201804 6-methanesulfonylpyridazine-3-carboxylic acid CAS No. 1781052-64-9

6-methanesulfonylpyridazine-3-carboxylic acid

Cat. No. B6201804
CAS RN: 1781052-64-9
M. Wt: 202.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-methanesulfonylpyridazine-3-carboxylic acid (6-MSPC) is a sulfonated pyridazine derivative that has been studied for its potential applications in various scientific research fields. 6-MSPC is a versatile compound that has been used as a catalyst in organic synthesis, as an antioxidant in food preservation, and as a therapeutic agent in the treatment of various diseases.

Scientific Research Applications

6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential applications in various scientific research fields. It has been used as a catalyst in organic synthesis, as an antioxidant in food preservation, and as a therapeutic agent in the treatment of various diseases. 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its ability to act as a prodrug, which is a compound that is converted into a pharmacologically active form in the body. It has also been studied for its ability to act as a chelating agent, which is a compound that binds to metal ions and prevents their accumulation in the body. In addition, 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential use in the treatment of cancer, as well as its potential use as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 6-methanesulfonylpyridazine-3-carboxylic acid is not yet fully understood. However, it has been hypothesized that 6-methanesulfonylpyridazine-3-carboxylic acid acts as a prodrug, which is a compound that is converted into a pharmacologically active form in the body. It is thought that 6-methanesulfonylpyridazine-3-carboxylic acid is converted into an active form by the action of enzymes in the body. This active form of 6-methanesulfonylpyridazine-3-carboxylic acid is then thought to interact with various cellular targets, leading to a variety of effects.
Biochemical and Physiological Effects
6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential effects on various biochemical and physiological processes. It has been shown to act as an antioxidant, which is a compound that helps to prevent the oxidation of other molecules in the body. It has also been shown to act as a chelating agent, which is a compound that binds to metal ions and prevents their accumulation in the body. In addition, 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential use in the treatment of cancer, as well as its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The use of 6-methanesulfonylpyridazine-3-carboxylic acid in lab experiments has several advantages. It is a readily available compound, and it is relatively easy to synthesize. It is also a relatively stable compound, which makes it suitable for use in long-term experiments. Furthermore, 6-methanesulfonylpyridazine-3-carboxylic acid has been shown to have a wide range of potential applications in scientific research.
However, there are also some limitations to the use of 6-methanesulfonylpyridazine-3-carboxylic acid in lab experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid can be difficult, and the compound can be unstable in certain conditions.

Future Directions

The future directions for the use of 6-methanesulfonylpyridazine-3-carboxylic acid in scientific research are numerous. Further research is needed to better understand the mechanism of action of 6-methanesulfonylpyridazine-3-carboxylic acid, as well as its potential therapeutic applications. Additionally, research is needed to optimize the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid, as well as to develop new methods for its synthesis. Furthermore, research is needed to explore the potential applications of 6-methanesulfonylpyridazine-3-carboxylic acid in other scientific research fields, such as biotechnology and nanotechnology. Finally, research is needed to explore the potential of 6-methanesulfonylpyridazine-3-carboxylic acid as an industrial catalyst and a food preservative.

Synthesis Methods

The synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid can be accomplished through several different methods. The most common method involves the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of a base such as triethylamine. This reaction results in the formation of 6-methanesulfonylpyridazine-3-carboxylic acid, which is then isolated and purified. Other methods for the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid include the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of an anhydrous solvent such as dichloromethane, or the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of an acidic catalyst such as sulfuric acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methanesulfonylpyridazine-3-carboxylic acid involves the reaction of 3-cyanopyridazine with methanesulfonyl chloride followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "3-cyanopyridazine", "Methanesulfonyl chloride", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: Dissolve 3-cyanopyridazine in an organic solvent and add methanesulfonyl chloride dropwise with stirring.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Cool the reaction mixture and filter the resulting solid.", "Step 4: Dissolve the solid in a mixture of water and organic solvent.", "Step 5: Add sodium hydroxide to the mixture and heat to reflux for several hours.", "Step 6: Cool the reaction mixture and filter the resulting solid.", "Step 7: Wash the solid with water and dry to obtain 6-methanesulfonylpyridazine-3-carboxylic acid." ] }

CAS RN

1781052-64-9

Molecular Formula

C6H6N2O4S

Molecular Weight

202.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.